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Compound of Interest
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Cat. No.: B1218329 Get Quote

An In-depth Technical Guide to the Molecular Structure and Chemical Properties of Triclopyr
Ester

Introduction
Triclopyr butoxyethyl ester is a selective, systemic herbicide used for the control of woody

plants and broadleaf weeds.[1][2] It belongs to the pyridine family of herbicides and functions

as a synthetic auxin, mimicking the action of the plant growth hormone indole-3-acetic acid.[3]

[4][5] This guide provides a detailed overview of its molecular structure, chemical properties,

mechanism of action, and the experimental protocols for its synthesis and analysis.

Molecular Structure
Triclopyr butoxyethyl ester is chemically known as 2-butoxyethyl [(3,5,6-trichloropyridin-2-

yl)oxy]acetate.[6] Its chemical structure consists of a trichlorinated pyridine ring linked through

an oxyacetic acid group to a butoxyethyl ester.

Key Identifiers:

IUPAC Name: 2-Butoxyethyl [(3,5,6-trichloropyridin-2-yl)oxy]acetate[6]

CAS Number: 64700-56-7[7][8]

Chemical Formula: C₁₃H₁₆Cl₃NO₄[7][8][9]
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Molecular Weight: 356.63 g/mol [6][7]

Canonical SMILES: CCCCOCCOC(=O)COC1=NC(=C(C=C1Cl)Cl)Cl[9]
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Caption: Molecular structure of Triclopyr butoxyethyl ester.

Chemical Properties
The physicochemical properties of Triclopyr butoxyethyl ester are summarized in the table

below. These properties influence its environmental fate and behavior.
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Property Value Reference

Physical State Yellow Liquid [10]

Boiling Point 421.7 ± 40.0 °C (Predicted) [7][8]

Freezing Point -32 °C [10]

Density 1.331 ± 0.06 g/cm³ (Predicted) [7][8]

Vapor Pressure 1 x 10⁻⁶ hPa at 25 °C [10]

Water Solubility 23 mg/L [5]

Log P (octanol-water partition

coefficient)
4.62 at pH 7 [10]

Mechanism of Action: Synthetic Auxin Pathway
Triclopyr is a synthetic auxin herbicide.[3][5] It mimics the plant growth hormone auxin, leading

to uncontrolled and disorganized cell growth and division in susceptible plants.[1][2] The ester

form is readily absorbed by the leaves and roots and is then hydrolyzed to the active triclopyr

acid within the plant.[3] The accumulation of the acid in meristematic tissues disrupts normal

growth processes, ultimately causing plant death.[3][11]
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Caption: Mechanism of action of Triclopyr butoxyethyl ester.
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Experimental Protocols
Synthesis of Triclopyr Butoxyethyl Ester
Several methods for the synthesis of Triclopyr butoxyethyl ester have been patented. A

common laboratory-scale synthesis involves a two-step process.

Method 1: Transesterification This process involves the reaction of a lower alkyl ester of

triclopyr (e.g., methyl or ethyl ester) with 2-butoxyethanol in the presence of a catalyst.[12]

Reaction Setup: A mixture of triclopyr-ethyl ester and 2-butoxyethanol is heated.

Catalysis: A catalyst such as titanium n-butoxide, methanesulfonic acid, or p-toluenesulfonic

acid is added to the mixture.[12]

Reaction and Distillation: The mixture is heated, and the ethanol formed during the

transesterification reaction is continuously removed by distillation to drive the reaction to

completion.

Purification: Excess 2-butoxyethanol is removed by distillation. The remaining reaction mass

is washed with water to remove the catalyst, yielding Triclopyr butoxyethyl ester.[12]

Method 2: Etherification This method involves the reaction of the sodium salt of 3,5,6-trichloro-

2-pyridinol with 2-butoxyethyl chloroacetate.[13][14]

Reactant Preparation: The sodium salt of 3,5,6-trichloro-2-pyridinol is prepared. 2-

butoxyethyl chloroacetate is synthesized by reacting chloroacetic acid with 2-butoxyethanol.

[13]

Reaction: The sodium salt and 2-butoxyethyl chloroacetate are reacted, often in the

presence of a phase transfer catalyst like tetrabutylammonium bromide and a solvent.[12]

[14]

Purification: The solvent is removed by distillation, and the final product, Triclopyr butoxyethyl

ester, is purified by vacuum distillation.[13]
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Caption: Synthesis workflows for Triclopyr butoxyethyl ester.

Analytical Methodology: High-Performance Liquid
Chromatography (HPLC)
A common method for the quantitative analysis of Triclopyr butoxyethyl ester is reverse-phase

High-Performance Liquid Chromatography (HPLC) with UV detection.[15]
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1. Instrumentation and Conditions:

Chromatograph: A high-performance liquid chromatograph equipped with a Diode Array

Detector (DAD).[15]

Column: C18 reverse-phase column (e.g., Symmetryshield™ RP18, 250 mm x 3.9 mm, 5

µm).[15]

Mobile Phase: A mixture of methanol and water, typically in an 85:15 (v/v) ratio.[15]

Flow Rate: 1.0 mL/min.[15]

Column Temperature: 25 °C (room temperature).[15]

Detector Wavelength: 235 nm.[15]

Injection Volume: 5 µL.[15]

2. Standard and Sample Preparation:

Standard Solution: Accurately weigh approximately 0.05 g of a Triclopyr butoxyethyl ester

standard into a 50 mL volumetric flask. Dissolve in methanol and dilute to the mark.[15]

Sample Solution: Accurately weigh approximately 0.05 g of the sample into a 50 mL

volumetric flask. Dissolve in methanol, dilute to the mark, and filter through a 0.45 µm

membrane before injection.[15]

3. Determination and Calculation:

Inject the standard solution until the relative variation of peak areas between two consecutive

injections is less than 1.5%.

Inject the sample solutions.

The concentration of Triclopyr butoxyethyl ester in the sample is determined by comparing

the peak area of the sample to that of the standard using an external standard calculation.

[15]
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For analysis in complex matrices like leaf tissue: An initial extraction and cleanup procedure is

required. This may involve:

Extraction of the tissue with a solvent such as diethyl ether.[16]

Oxidation of sample contaminants.[16]

Column chromatography on basic alumina to separate the triclopyr acid (after hydrolysis of

the ester) from other matrix components.[16]

Conclusion
Triclopyr butoxyethyl ester is a potent herbicide with a well-understood mechanism of action. Its

chemical and physical properties dictate its application methods and environmental behavior.

The synthesis and analytical protocols outlined in this guide provide a foundation for

researchers and professionals working with this compound. Adherence to established

methodologies is crucial for obtaining reliable and reproducible results in both research and

quality control settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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